Cas no 65000-13-7 (N,N-Dimethyl 2-bromobenzenesulfonamide)

• Product Name: N,N-Dimethyl 2-bromobenzenesulfonamide
• CAS No: 65000-13-7
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD07368229
• CID: 501659
• PubChem ID: 16414208
• Update Time: 2025-04-19

N,N-Dimethyl 2-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,N-dimethylbenzenesulfonamide
• 2-BROMO-N,N-DIMETHYLBENZENESULPHONAMIDE
• Benzenesulfonamide,2-bromo-N,N-dimethyl-
• N,N-Dimethyl 2-bromobenzenesulfonamide
• 2-BROMO-N,N DIMETHYLBENZENESULFONAMIDE
• 2-bromo-N,N-dimethyl-benzenesulfonamide
• ACMC-1BFM8
• AGN-PC-00YV1W
• CTK5C2011
• N,N-Dimethyl-2-brom-benzolsulfonamid
• SureCN4518646
• Fmoc-beta-(S)-4-fluorophenylalanine
• MFCD07368229
• AB31947
• PS-5961
• DTXSID10585954
• N,N-Dimethyl-2-bromobenzenesulfonamide
• 2-BROMO-N,N-DIMETHYLBENZENE-1-SULFONAMIDE
• 2-bromo-N,N dimethylbenzenesulfonamide, AldrichCPR
• 65000-13-7
• OGYMDBJRCOBHEY-UHFFFAOYSA-N
• SCHEMBL4518646
• F80028
• AKOS008680354
• CS-0205525
• A834938

• MDL： MFCD07368229
• Inchi： 1S/C8H10BrNO2S/c1-10(2)13(11,12)8-6-4-3-5-7(8)9/h3-6H,1-2H3
• InChI Key： OGYMDBJRCOBHEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 262.9616
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.543
• Boiling Point: 339.4°C at 760 mmHg
• Flash Point: 159°C
• Refractive Index: 1.573
• PSA: 37.38

N,N-Dimethyl 2-bromobenzenesulfonamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：